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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803 Get Quote

An In-Depth Technical Guide to the Certificate of Analysis for 3,5-Dibromopyridine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control and analytical

testing data typically presented in a Certificate of Analysis (CofA) for 3,5-Dibromopyridine-d3.

This deuterated compound is a valuable building block in pharmaceutical and agrochemical

research, making a thorough understanding of its purity and isotopic composition crucial for its

application.

Compound Information
3,5-Dibromopyridine-d3 is a stable isotope-labeled analog of 3,5-Dibromopyridine. The

incorporation of deuterium atoms at specific positions can be leveraged in various research

applications, including as an internal standard in mass spectrometry-based quantitative

analysis, for mechanistic studies of chemical reactions, and to explore the kinetic isotope effect

in drug metabolism.

Table 1: General Compound Information
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Parameter Value

Compound Name 3,5-Dibromopyridine-d3

CAS Number 1219799-05-9[1][2]

Unlabeled CAS Number 625-92-3[1][2]

Molecular Formula C₅D₃Br₂N

Molecular Weight 239.91 g/mol

Analytical Data
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for 3,5-Dibromopyridine-d3. These values are representative and may vary between different

batches and suppliers.

Table 2: Purity and Physical Properties

Test Specification Result Method

Chemical Purity

(Assay)
≥98.0% 99.5%

Gas Chromatography

(GC)

Appearance
White to off-white

solid
Conforms Visual Inspection

Melting Point 110-115 °C 112.5 °C Capillary Method

Water Content ≤0.5% 0.12% Karl Fischer Titration

Table 3: Isotopic Purity
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Test Specification Result Method

Isotopic Enrichment ≥98 atom % D 99.2 atom % D
¹H NMR / ²H NMR /

MS

d₀ Content Report <0.5% ¹H NMR / MS

d₁ Content Report <1.0% ¹H NMR / MS

d₂ Content Report <2.0% ¹H NMR / MS

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

Gas Chromatography (GC) for Chemical Purity
This method determines the chemical purity of the sample by separating volatile compounds.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm, 5% phenyl

polysiloxane).

Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

Injector Temperature: 280 °C.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/min to 140 °C.

Ramp: 20 °C/min to 280 °C, hold for 10 minutes.[2]

Detector Temperature: 300 °C.

Injection Volume: 1 µL of a 1 mg/mL solution in a suitable solvent (e.g., Chloroform).
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Quantification: The purity is calculated based on the area percent of the main peak relative to

the total peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Isotopic Enrichment
NMR spectroscopy is a powerful tool for determining the isotopic enrichment and confirming

the structure of deuterated compounds. A combination of proton (¹H) and deuterium (²H) NMR

is often employed for accurate quantification.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A non-deuterated solvent with a known purity, or a deuterated solvent that does not

have signals interfering with the analyte.

¹H NMR:

The absence or significant reduction of proton signals at the deuterated positions confirms

successful labeling.

The isotopic purity can be estimated by comparing the integral of the residual proton

signals at the labeled positions to the integral of a non-deuterated internal standard or a

signal from a non-labeled position on the molecule (if available).

²H NMR:

This technique directly observes the deuterium nuclei, providing a more direct measure of

isotopic enrichment.

The spectrum will show signals corresponding to the deuterium atoms in the molecule,

confirming their location.

Mass Spectrometry (MS) for Isotopic Enrichment
High-resolution mass spectrometry can be used to determine the isotopic distribution of the

compound.

Instrumentation: A high-resolution mass spectrometer (e.g., LC-ESI-HR-MS).
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Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used.

Analysis: A full scan mass spectrum is acquired. The isotopic distribution is determined by

extracting and integrating the ion currents for the molecular ions corresponding to the

different deuterated species (d₀, d₁, d₂, d₃). The isotopic enrichment is calculated from the

relative abundances of these ions.[3][4]

Karl Fischer Titration for Water Content
This method is specific for the determination of water content.

Instrumentation: A coulometric or volumetric Karl Fischer titrator. For low water content, the

coulometric method is preferred.

Procedure for Solids:

A known weight of the 3,5-Dibromopyridine-d3 sample is introduced into the titration cell

containing a suitable solvent (e.g., anhydrous methanol).

For insoluble solids, an evaporator oven can be used to heat the sample and carry the

evolved water into the titration cell with a stream of dry, inert gas.

The sample is titrated with the Karl Fischer reagent until the endpoint is reached. The

instrument calculates the amount of water based on the amount of reagent consumed.[1]

[5][6]

Visualizations
Quality Control Workflow for 3,5-Dibromopyridine-d3
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Caption: Quality control workflow for 3,5-Dibromopyridine-d3.

Logical Relationships in a Certificate of Analysis
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Analytical Tests Reported Data
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Caption: Data relationships on a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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